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These application notes provide a comprehensive guide for applying the American Association
of Physicists in Medicine (AAPM) Task Group 263 (TG-263) nomenclature standards to
retrospective data analysis in radiation oncology. Adherence to these standards is critical for
ensuring data consistency, enabling large-scale data pooling, and facilitating automated data
analysis, which are essential for robust research and clinical trial evaluation.[1][2][3][4][5]

Introduction to TG-263

The TG-263 report, published in 2018, established a standardized nomenclature for targets,
normal tissue structures, and treatment planning concepts in radiation oncology. Its primary
goal is to improve safety, quality assurance, and the efficiency of data collection for research
and clinical trials by harmonizing the language used across different institutions and treatment
planning systems. Retrospective application of these standards to historical data is a crucial
first step in preparing datasets for "big data" analyses.

Note on Signaling Pathways: The user's request for diagrams of signaling pathways is
acknowledged. However, TG-263 is a nomenclature and data standardization guideline, not a
biological or clinical treatment protocol. Therefore, it does not directly involve biological
signaling pathways. Instead, this document provides a logical workflow for the retrospective
application of TG-263 standards.
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Experimental Protocols: Retrospective
Harmonization of Radiotherapy Data

The following protocol is based on the "Stature" approach, a tool-supported methodology for
the efficient and accurate retrospective relabeling of radiation therapy structures to comply with
TG-263 standards.

Protocol: The Stature Approach for Retrospective TG-
263 Compliance

Objective: To standardize structure names in existing radiation therapy plans according to the
TG-263 nomenclature.

Materials:

Retrospective dataset of radiation therapy plans (DICOM-RT format)

Access to clinical information systems

TG-263 standard nomenclature documentation

A software tool to facilitate mapping and relabeling (e.g., "Stature” or an in-house script)

An interdisciplinary expert panel (radiation oncologist, medical physicist, dosimetrist)
Methodology:
Step 1: Identification of Clinically Relevant Structures

o Define the scope of the retrospective analysis (e.g., specific disease sites like prostate or
head and neck cancer).

» Review protocols from relevant large, contemporary randomized controlled trials (RCTs) to
identify a set of clinically significant structures (both targets and organs at risk) that require
standardization.
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o Compile a definitive list of these structures, which will serve as the basis for the
harmonization effort.

Step 2: Retrieval and Selection of Relevant Radiotherapy Plans

e Query the institutional database to identify and retrieve all radiotherapy plan data for the
patient cohort defined in Step 1.

« Filter the retrieved plans to include only those relevant for the analysis. This may involve
excluding plans that were not used for treatment or selecting plans based on specific
treatment techniques or fractionation schedules.

Step 3: Creation of a Synonym Dictionary
o Convene the interdisciplinary expert panel.

o For each clinically relevant structure identified in Step 1, the panel should identify all possible
local synonyms and variations used in the institution's historical data.

o Create a "lookup dictionary" that maps each synonym to the corresponding standard TG-263
name. This dictionary is a critical component for the automated relabeling process.

Step 4: Automated and Manual Relabeling of Structures
o Apply the synonym dictionary to the dataset of radiotherapy plans using a software tool.
e The tool should categorize the structures into one of the following groups:

o Exact Match: The existing structure name already conforms to the TG-263 standard.

o Synonym Match: The existing structure name is a recognized synonym in the dictionary
and is automatically relabeled.

o Manual Intervention Required: The existing structure name is not in the dictionary and
requires manual review and relabeling by the expert panel.

» Visualize the results of the automated matching process, for instance, using a heatmap, to
quickly identify plans that require manual intervention.
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o The expert panel manually reviews and relabels all structures that were not automatically
matched.

Step 5: Validation and Quality Assurance

o Perform a manual validation of a random sample from the relabeled dataset to ensure the
accuracy of the automated and manual mapping process.

e Document the final mapping decisions and update the synonym dictionary with any new
synonyms identified during the manual review process.

Data Presentation: Impact of TG-263 Application

The retrospective application of TG-263 standards significantly improves data consistency and
readiness for analysis. The following tables summarize quantitative data from a study that
implemented a tool-supported approach for retrospective relabeling.

Table 1: Structure Name Inconsistency Rates Before TG-263 Harmonization

Total
Cancer Exact Synonym Manual Inconsisten
Structures
Cohort Matches Matches Matches cy Rate
Analyzed
Prostate
5969 5682 284 3 4.81%
Cancer
Head & Neck
2956 2638 304 14 10.76%
Cancer

Data adapted from a study on the "Stature" approach, demonstrating the prevalence of non-
standardized nomenclature in retrospective datasets.

Table 2: Efficiency and Accuracy of the Tool-Supported Relabeling Process
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TG-263 Relabel Accuracy of Clinician Hours
Cancer Cohort . )

Rate Relabeling Required
Combined Cohorts 99%
Prostate Cancer - 99.97% Not specified
Head & Neck Cancer - 99.61% 7.5 hours

This table highlights the high accuracy and efficiency of a tool-supported approach compared
to manual relabeling, which was estimated to require five times the clinician hours.

Mandatory Visualization: Workflow and Logical
Relationships

The following diagrams illustrate the logical workflow of applying TG-263 standards in
retrospective data analysis.
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Caption: Workflow for retrospective TG-263 harmonization.
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Caption: Logical flow from raw data to research benefits.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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